![molecular formula C20H21FN2O5S B1227114 1-(2-Fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester](/img/structure/B1227114.png)
1-(2-Fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester
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Overview
Description
1-(2-fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester is a sulfonamide.
Scientific Research Applications
Structural and Theoretical Studies
1-(2-Fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester and its derivatives have been examined in structural and theoretical studies. For instance, certain derivatives have been synthesized as potential HIV-1 integrase inhibitors. The structural analyses and theoretical calculations provide insights into the coplanar alignment of certain molecular components and docking studies suggest potential binding modes in line with structure-activity relationships (Vandurm et al., 2009).
Organic Synthesis
The compound has also seen applications in organic synthesis. For example, the Michael addition of β-keto esters to certain ketones in the presence of a pentacoordinate organosilicate has been explored. This process demonstrates the role of silicates acting as both a Lewis acid catalyst and a Bronsted base catalyst simultaneously (Tateiwa & Hosomi, 2001).
Antimicrobial Activity
In a search for biologically active compounds, derivatives of the mentioned compound have been synthesized with the introduction of fluorine atoms. The resulting derivatives exhibited antimicrobial activity, suggesting the potential for developing antimicrobial agents (Issayeva et al., 2019).
Antisepsis Agents
Additionally, optically active derivatives of the compound have been synthesized and are being investigated as potential antisepsis agents. Efficient synthesis methods have been established for these compounds, indicating their relevance in medical and pharmacological research (Yamada et al., 2006).
Properties
Molecular Formula |
C20H21FN2O5S |
---|---|
Molecular Weight |
420.5 g/mol |
IUPAC Name |
[2-oxo-2-(4-sulfamoylanilino)ethyl] 1-(2-fluorophenyl)cyclopentane-1-carboxylate |
InChI |
InChI=1S/C20H21FN2O5S/c21-17-6-2-1-5-16(17)20(11-3-4-12-20)19(25)28-13-18(24)23-14-7-9-15(10-8-14)29(22,26)27/h1-2,5-10H,3-4,11-13H2,(H,23,24)(H2,22,26,27) |
InChI Key |
PGPJEEIVJCYMFI-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)(C2=CC=CC=C2F)C(=O)OCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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